Cas no 2088320-16-3 (N-methyl-N-phenyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline)

• Product Name: N-methyl-N-phenyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
• CAS No: 2088320-16-3
• MF: C₁₉H₂₄BNO₂
• MW: 309.21036529541
• CID: 6045733
• PubChem ID: 165993412
• Update Time: 2025-10-18

N-methyl-N-phenyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• EN300-7469817
• 2088320-16-3
• N-methyl-N-phenyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline

• Inchi： InChI=1S/C19H24BNO2/c1-18(2)19(3,4)23-20(22-18)15-11-13-17(14-12-15)21(5)16-9-7-6-8-10-16/h6-14H,1-5H3
• InChI Key： DMEHBMIGLYIMRK-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2)N(C)C2C=CC=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 309.1900092g/mol
• Monoisotopic Mass: 309.1900092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.7Ų

Additional information on N-methyl-N-phenyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline

Introduction to N-methyl-N-phenyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline (CAS No. 2088320-16-3)

N-methyl-N-phenyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline, with the CAS number 2088320-16-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of boronic acid derivatives, which are widely recognized for their utility in various chemical transformations, particularly in Suzuki-Miyaura cross-coupling reactions. The presence of a tetramethyl-substituted boronate ester moiety enhances its stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The structure of N-methyl-N-phenyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline features a phenyl ring substituted at the 4-position with a boronic acid derivative. This configuration allows for facile participation in palladium-catalyzed cross-coupling reactions, which are fundamental to modern drug discovery and development. The compound's N-methyl and N-phenyl groups contribute to its overall lipophilicity, influencing its solubility and potential bioavailability in pharmaceutical applications.

In recent years, boronic acid derivatives have been extensively studied for their role in the development of targeted therapies. The compound's ability to undergo selective coupling reactions makes it particularly useful in the construction of biaryl structures, which are common motifs in many active pharmaceutical ingredients (APIs). For instance, studies have demonstrated its utility in the synthesis of kinase inhibitors, where biaryl scaffolds are frequently employed to achieve high binding affinity and selectivity.

One of the most compelling aspects of N-methyl-N-phenyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline is its application in flow chemistry systems. The boronic acid functionality allows for continuous-flow processing, which offers several advantages over traditional batch methods. These include improved reaction control, reduced waste generation, and enhanced scalability. Recent research has highlighted its use in automated synthesis platforms, where it serves as a key building block for generating libraries of compounds for high-throughput screening.

The compound's stability under various reaction conditions has also been a subject of interest. The tetramethyl substitution on the boronate ester moiety provides exceptional resistance to hydrolysis, ensuring that the reagent remains active throughout multiple synthetic steps. This stability is particularly crucial in multi-step syntheses where intermediate purification can be challenging. Consequently, N-methyl-N-phenyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline has become a preferred choice for researchers aiming to streamline their synthetic routes.

From a medicinal chemistry perspective, the phenyl ring in this compound can be further functionalized to introduce diverse pharmacophores. This flexibility allows chemists to explore a wide range of biological activities by modifying the substituents on the aromatic ring. For example, electron-withdrawing groups such as fluoro or chloro substituents can be incorporated to modulate binding interactions with biological targets. Such modifications are essential for optimizing drug-like properties such as potency, selectivity, and metabolic stability.

The role of boronic acid derivatives in materials science is also noteworthy. Beyond their applications in drug synthesis, these compounds have been explored for their potential use in organic electronics and nanotechnology. The ability to form stable organometallic complexes with transition metals like palladium has led to their incorporation into catalysts for various industrial processes. Additionally, their conjugated systems make them candidates for use in light-emitting diodes (LEDs) and other optoelectronic devices.

In conclusion, N-methyl-N-phenyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline (CAS No. 2088320-16-3) represents a significant advancement in synthetic chemistry due to its versatility and reactivity. Its utility spans across pharmaceutical development, flow chemistry innovations, and materials science applications. As research continues to uncover new methodologies and applications for boronic acid derivatives, this compound is poised to remain at the forefront of chemical innovation.